Cas no 91511-99-8 (Methyl 4-[(benzenesulfonyl)amino]-4-oxobutanoate)

• Product Name: Methyl 4-[(benzenesulfonyl)amino]-4-oxobutanoate
• CAS No: 91511-99-8
• MF: C₁₁H₁₃NO₅S
• MW: 271.289622068405
• CID: 2814050
• PubChem ID: 71328275
• Update Time: 2025-04-21

Methyl 4-[(benzenesulfonyl)amino]-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 91511-99-8
• DTXSID00757244
• Methyl 4-[(benzenesulfonyl)amino]-4-oxobutanoate

• Inchi： 1S/C11H13NO5S/c1-17-11(14)8-7-10(13)12-18(15,16)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,13)
• InChI Key： IGHIUZWSLVZEAA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(CCC(=O)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 271.05144369Da
• Monoisotopic Mass: 271.05144369Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.9Ų